Cas no 2228856-94-6 (1,1-difluoro-2-methyl-3-(pyrimidin-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(pyrimidin-2-yl)propan-2-amine
• CAS No: 2228856-94-6
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 6571406
• PubChem ID: 165716881
• Update Time: 2025-10-31

1,1-difluoro-2-methyl-3-(pyrimidin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(pyrimidin-2-yl)propan-2-amine
• 2228856-94-6
• EN300-1973127

• Inchi： 1S/C8H11F2N3/c1-8(11,7(9)10)5-6-12-3-2-4-13-6/h2-4,7H,5,11H2,1H3
• InChI Key： VHRUQQDTGJJUMA-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1N=CC=CN=1)N)F

Computed Properties

• Exact Mass: 187.09210369g/mol
• Monoisotopic Mass: 187.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,1-difluoro-2-methyl-3-(pyrimidin-2-yl)propan-2-amine

Professional Introduction to 1,1-Difluoro-2-Methyl-3-(Pyrimidin-2-yl)Propan-2-Amine (CAS No. 2228856-94-6)

1,1-Difluoro-2-methyl-3-(pyrimidin-2-yl)propan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228856-94-6, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine and pyrimidine moieties in its molecular structure imparts distinct reactivity and functionality, making it a valuable candidate for further investigation.

The compound's structure consists of a propanamine backbone modified with a 1,1-difluoro substituent at the 1-position and a pyrimidin-2-yl group at the 3-position. This arrangement not only influences its physical and chemical properties but also opens up diverse possibilities for its incorporation into various pharmacological frameworks. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures can lead to improved bioavailability, reduced degradation rates, and enhanced interaction with biological targets. This has made fluorinated compounds a cornerstone in the development of modern therapeutics. The 1,1-difluoro moiety in 1,1-difluoro-2-methyl-3-(pyrimidin-2-yl)propan-2-amine is expected to contribute to these beneficial properties, making it an attractive scaffold for medicinal chemists.

The pyrimidine ring is another key feature of this compound, providing a heterocyclic platform that is widely recognized for its biological activity. Pyrimidine derivatives are known to exhibit a broad spectrum of pharmacological effects, including antiviral, antibacterial, anticancer, and anti-inflammatory properties. The incorporation of the pyrimidinyl group into the propanamine backbone of 1,1-difluoro-2-methyl-3-(pyrimidin-2-yl)propan-2-amine suggests potential therapeutic applications in these areas.

Recent studies have highlighted the importance of fluorinated pyrimidine derivatives in drug discovery. For instance, fluoropyrimidines have been extensively studied for their role in cancer therapy due to their ability to modulate enzyme activity and DNA replication. The compound under discussion may share similar mechanisms of action or offer novel interactions that could be exploited for therapeutic benefit. Researchers are particularly interested in how the combination of fluorine and pyrimidine moieties can influence the compound's bioactivity and selectivity.

The synthesis of 1,1-difluoro-2-methyl-3-(pyrimidin-2-yl)propan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often poses challenges due to their high reactivity and sensitivity to certain conditions. However, advances in synthetic methodologies have made it possible to handle fluorinated compounds more efficiently. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired molecular framework.

The pharmacological evaluation of this compound is an ongoing area of research. Initial studies have focused on assessing its interaction with various biological targets and evaluating its potential toxicity profile. In vitro assays have been conducted to determine how it binds to enzymes and receptors relevant to drug action. These studies aim to provide insights into its mechanism of action and identify any off-target effects that might need to be addressed.

In addition to its potential therapeutic applications, 1,1-difluoro-2-methyl-3-(pyrimidin-2-yl)propan-2-am ine may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block that can be modified further to explore new chemical space. This approach is particularly useful in fragment-based drug design, where small molecules are used as starting points for larger drug candidates.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and beyond. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of molecular interactions continues to grow, compounds like 1,1-difluoro -2-methyl -3-(pyrimidin -2 -yl)propan -2-am ine will play an increasingly important role in addressing unmet medical needs.